Cas no 1919892-58-2 ((4-chlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 1919892-58-2
• MF: C₈H₁₀ClNOS
• MW: 203.689099788666
• MDL: MFCD30345053
• CID: 5238134
• PubChem ID: 132526973
• Update Time: 2025-05-20

(4-chlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• S-(p-Chlorophenyl)-S-ethylsulfoximine
• J3.577.896I
• (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30345053
• Inchi： 1S/C8H10ClNOS/c1-2-12(10,11)8-5-3-7(9)4-6-8/h3-6,10H,2H2,1H3
• InChI Key： NDAXDFFYZPAKON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3

Additional information on (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 1919892-58-2)

The compound (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 1919892-58-2) is a unique organic sulfur-containing compound that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of sulfanones, which are known for their versatile applications in drug design and chemical synthesis. The sulfanone functional group plays a pivotal role in its chemical reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone as a precursor for the development of bioactive molecules. Its structure, featuring a 4-chlorophenyl group, an ethyl imino group, and a sulfanone moiety, provides a platform for exploring diverse chemical transformations. The chlorine substituent on the aromatic ring enhances the compound's stability and bioavailability, while the sulfanone group contributes to its ability to form hydrogen bonds, a critical factor in drug-receptor interactions.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are widely used in medicine due to their potent anti-inflammatory and antibacterial properties. By leveraging the unique reactivity of (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone, researchers have developed novel sulfonamide derivatives with enhanced efficacy and reduced side effects. These advancements have been documented in recent publications, underscoring the compound's role in modern drug discovery.

In addition to its pharmaceutical applications, (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone has shown potential in materials science. Its ability to form stable covalent bonds makes it a valuable component in the synthesis of high-performance polymers and coatings. Recent research has explored its use as a building block for creating thermally stable polymers with applications in aerospace and electronics industries.

The synthesis of (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the sulfanone core through oxidation reactions and subsequent substitution reactions to introduce the 4-chlorophenyl and ethyl imino groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, understanding the fate and transport of (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone in natural systems is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, (4-chlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 1919892-58-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within pharmacology, materials science, and environmental chemistry.